4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(3-(methylthio)phenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-butylbenzimidazol-2-yl)-1-(3-methylsulfanylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C22H25N3OS/c1-3-4-12-24-20-11-6-5-10-19(20)23-22(24)16-13-21(26)25(15-16)17-8-7-9-18(14-17)27-2/h5-11,14,16H,3-4,12-13,15H2,1-2H3
• InChI Key: BBVCALXLALZMOV-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC(=CC=C4)SC
• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol

Description

4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(3-(methylthio)phenyl)pyrrolidin-2-one, also known as BIBP-3226, is a selective antagonist of the neuropeptide Y Y1 receptor. It was first synthesized in the early 1990s and has since been used in various scientific research applications.

Scientific Research Applications

• Spiroxindole and Thiazolo Pyrrolidine Benzimidazole Derivatives Synthesis :A study by Poomathi et al. (2015) in "Tetrahedron Letters" discussed the synthesis of benzo[d]imidazol-2-yl)-1′-methyl-2-oxo-4′-phenylspiro[indoline-3,2′-pyrrolidine] and similar derivatives using 1,3-dipolar cycloaddition reactions. These derivatives are of interest due to their potential in medicinal chemistry and material science applications (Poomathi et al., 2015).

• Synthesis of Hexahydro-1H-Pyrrolo[1,2-a]ĭmidazoles and Octahydroimidazo[1,2-a]pyridines :Research by Katritzky et al. (2000) in "The Journal of Organic Chemistry" focused on creating compounds like 1-phenyl-5-(benzotriazol-1-yl)hexahydro-1H-pyrrolo[1,2-a]ĭmidazole. These compounds were synthesized from various aldehydes and shown to react with Grignard reagents, allylsilanes, and others, indicating their potential utility in synthetic organic chemistry (Katritzky et al., 2000).

• Metal-Organic Frameworks (MOFs) Development :A study by Li et al. (2012) in "CrystEngComm" discussed the creation of novel 2D cadmium(II) coordination polymers using bis(imidazolyl) and zwitterionic dicarboxylate ligands. These polymers demonstrate interesting structural properties and potential applications in material science and catalysis (Li et al., 2012).

• Synthesis of Triorganostannyl Esters of Aminobenzoic Acids :Tzimopoulos et al. (2010) in the "Journal of Molecular Structure" synthesized triorganostannyl esters of aminobenzoic acids with various substituents. These compounds could have implications in developing new materials and exploring the interactions between organic molecules and metal centers (Tzimopoulos et al., 2010).

• Development of Antiviral Agents :A study by Hamdouchi et al. (1999) in "Journal of Medicinal Chemistry" explored the synthesis of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines as potential antiviral agents. These compounds are structurally related to other known antivirals, suggesting their potential in pharmacological applications (Hamdouchi et al., 1999).